Cas no 2097928-03-3 (3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea)

• Product name: 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea
• CAS No: 2097928-03-3
• MF: C₁₂H₁₇N₃OS
• MW: 251.34788107872
• CID: 5469129

3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea
• 1-(4-methylidenecyclohexyl)-3-(5-methyl-1,3-thiazol-2-yl)urea
• 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea

• Inchi： 1S/C12H17N3OS/c1-8-3-5-10(6-4-8)14-11(16)15-12-13-7-9(2)17-12/h7,10H,1,3-6H2,2H3,(H2,13,14,15,16)
• InChI Key： DIMPXQQVQPTIBJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(NC1CCC(=C)CC1)=O

Computed Properties

• Exact Mass: 251.10923335 g/mol
• Monoisotopic Mass: 251.10923335 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.3
• XLogP3: 2.2
• Molecular Weight: 251.35

Additional information on 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea

Introduction to 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea (CAS No. 2097928-03-3)

3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2097928-03-3, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a thiazole moiety and a methylidenecyclohexyl group, which are key features that contribute to its distinctive chemical behavior and biological activity.

The thiazole ring is a heterocyclic aromatic compound that plays a crucial role in the synthesis of various biologically active molecules. Its presence in 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea suggests potential interactions with biological targets, making it a valuable scaffold for drug development. Additionally, the methylidenecyclohexyl substituent introduces a rigid cyclic structure that can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability.

Recent advancements in pharmaceutical research have highlighted the importance of urea derivatives in the design of novel therapeutic agents. The urea functional group in 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea serves as a critical pharmacophore, enabling interactions with biological receptors and enzymes. This has led to increased interest in exploring its potential as an intermediate in the synthesis of bioactive molecules.

In the context of modern drug discovery, the synthesis and characterization of 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea have been subjects of extensive study. Researchers have been particularly interested in its ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The structural features of this compound make it a promising candidate for further investigation in these areas.

One of the most compelling aspects of 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea is its potential to serve as a lead compound for the development of new drugs. The combination of the thiazole and methylidenecyclohexyl moieties provides a unique chemical profile that can be leveraged to design molecules with enhanced efficacy and reduced toxicity. This has prompted numerous studies aimed at optimizing its structure and exploring new synthetic routes.

The pharmacological properties of this compound have been examined through both computational modeling and experimental studies. Computational approaches have helped elucidate its binding interactions with target proteins, while experimental assays have provided insights into its biological activity. These efforts have revealed that 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea exhibits promising effects on several key targets relevant to human health.

Furthermore, the environmental stability and synthetic accessibility of 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea make it an attractive candidate for industrial-scale production. Advances in synthetic methodologies have enabled more efficient and cost-effective synthesis of this compound, paving the way for its use in large-scale drug development programs. This has been particularly important given the growing demand for novel therapeutic agents with improved pharmacological profiles.

The future prospects for 3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea are bright, with ongoing research focused on expanding its applications in medicine. Investigations are underway to explore its potential use in treating conditions such as cancer, cardiovascular diseases, and infectious disorders. The versatility of this compound's structure allows for modifications that can tailor its biological activity to specific therapeutic needs.

In conclusion,3-(5-Methyl-1,3-thiazol-2-yl)-1-(4-methylidenecyclohexyl)urea (CAS No. 2097928-03-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new drugs. As research continues to uncover its potential applications,this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.